Cryosim-3

Specification

• CAS No.: 1507344-37-7
• Molecular Formula: C15H33OP
• Molecular Weight: 260.4
• IUPAC Name: 1-Diisopropylphosphorylnonane
• Standard InChI: InChI=1S/C15H33OP/c1-6-7-8-9-10-11-12-13-17(16,14(2)3)15(4)5/h14-15H,6-13H2,1-5H3
• Standard InChI Key: DHOTYMJGZIUWRT-UHFFFAOYSA-N
• SMILES: CCCCCCCCCP(C(C)C)(C(C)C)=O
• Appearance: Solid powder

Introduction

Chemical Properties and Identification

Cryosim-3 is a well-characterized synthetic molecule with specific chemical properties that contribute to its effectiveness as a cryoprotectant. Understanding these properties is essential for researchers seeking to utilize this compound in preservation protocols.

Basic Identification

Cryosim-3 is identified by the CAS number 1507344-37-7 and is also known by several synonyms including C3, C-3, C 3, Cryosim3, and Cryosim 3. Its IUPAC name is 1-di(propan-2-yl)phosphorylnonane, which describes its chemical structure consisting of a phosphoryl group connected to a nonane chain and two isopropyl groups.

Physical and Chemical Characteristics

The compound presents as a solid powder and has specific handling requirements for maintaining its stability and effectiveness. The complete chemical and physical properties of Cryosim-3 are presented in Table 1.

Table 1: Chemical and Physical Properties of Cryosim-3

Property	Value
CAS Number	1507344-37-7
Molecular Formula	C15H33OP
IUPAC Name	1-di(propan-2-yl)phosphorylnonane
Purity	98%
Appearance	Solid powder
Solubility	Soluble in DMSO
InChI	InChI=1S/C15H33OP/c1-6-7-8-9-10-11-12-13-17(16,14(2)3)15(4)5/h14-15H,6-13H2,1-5H3
InChIKey	DHOTYMJGZIUWRT-UHFFFAOYSA-N
SMILES	CCCCCCCCCP(=O)(C(C)C)C(C)C

These chemical properties have been well-documented and provide researchers with the information necessary for handling and utilizing Cryosim-3 in laboratory settings.

Mechanism of Action

The effectiveness of Cryosim-3 in cryopreservation is attributed to its multifaceted mechanism of action that addresses several critical challenges in preserving biological materials at extremely low temperatures.

Cell Membrane Stabilization

One of the primary mechanisms through which Cryosim-3 protects biological samples is by stabilizing cell membranes. During freezing, cell membranes can undergo phase transitions that lead to structural damage and loss of integrity. Cryosim-3 interacts with membrane components to maintain their structural integrity throughout the temperature transition process.

Prevention of Ice Crystal Formation

A significant challenge in cryopreservation is the formation of ice crystals, which can physically damage cellular structures. Cryosim-3 interferes with ice crystal nucleation and growth processes, promoting the formation of a vitreous (glass-like) state rather than crystalline ice. This property is particularly valuable for preserving delicate cellular structures that would otherwise be damaged by ice crystals.

Reduction of Osmotic Stress

During freezing and thawing cycles, cells experience significant osmotic stress due to concentration changes in the surrounding medium. Cryosim-3 helps regulate water movement across cell membranes, reducing harmful osmotic fluctuations that can lead to cell shrinkage, swelling, and ultimately cell death. This regulation helps maintain cellular volume and prevents osmotic damage.

Protein Stabilization

Beyond membrane protection, Cryosim-3 also contributes to the stabilization of cellular proteins. Low temperatures can cause protein denaturation and aggregation, leading to loss of function. Cryosim-3 interacts with proteins to maintain their native conformation during temperature changes, preserving their functional integrity.

Research Status and Future Directions

Current Research Status

Research on Cryosim-3 is ongoing, with studies focusing on optimizing its use for various biological samples and applications. Current investigations aim to better understand its interaction with different cell types and tissues, as well as to determine optimal concentrations and protocols for specific applications.

Future Research Directions

Several areas of future research may enhance our understanding and application of Cryosim-3:

• Optimization of protocols for specific cell types and tissues

• Combination studies with other cryoprotectants for synergistic effects

• Evaluation of long-term effects on preserved biological materials

• Assessment of safety profiles for potential clinical applications

• Development of delivery systems for more efficient cryoprotection